Cas no 2228981-46-0 (1,1,4,4,5,5,5-heptafluoropentan-2-one)

• Product Name: 1,1,4,4,5,5,5-heptafluoropentan-2-one
• CAS No: 2228981-46-0
• MF: C₅H₃F₇O
• MW: 212.065546274185
• CID: 6603428
• PubChem ID: 165973028
• Update Time: 2025-08-05

1,1,4,4,5,5,5-heptafluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4,5,5,5-heptafluoropentan-2-one
• EN300-1941577
• 2228981-46-0

• Inchi： 1S/C5H3F7O/c6-3(7)2(13)1-4(8,9)5(10,11)12/h3H,1H2
• InChI Key： UOBPYPDJKMPNRF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C(F)F)=O)F

Computed Properties

• Exact Mass: 212.00721185g/mol
• Monoisotopic Mass: 212.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,4,4,5,5,5-heptafluoropentan-2-one

Introduction to 1,1,4,4,5,5,5-heptafluoropentan-2-one (CAS No. 2228981-46-0)

1,1,4,4,5,5,5-heptafluoropentan-2-one, with the CAS number 2228981-46-0, is a highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique fluorinated structure, which imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The molecular formula of 1,1,4,4,5,5,5-heptafluoropentan-2-one is C₅H₃F₇O. The presence of seven fluorine atoms in the molecule significantly enhances its lipophilicity and stability, making it an attractive compound for use in drug development and other advanced chemical applications. The ketone functional group in the molecule also contributes to its reactivity and potential utility in synthetic chemistry.

Recent studies have explored the potential of 1,1,4,4,5,5,5-heptafluoropentan-2-one in various contexts. One notable area of research is its application in the development of novel pharmaceuticals. The high lipophilicity of the compound allows it to easily penetrate biological membranes, which is crucial for drugs that need to reach specific cellular targets. Additionally, the stability provided by the fluorinated structure can enhance the shelf life and efficacy of pharmaceutical formulations.

In the realm of materials science, 1,1,4,4,5,5,5-heptafluoropentan-2-one has shown promise as a component in the synthesis of advanced polymers and coatings. The unique combination of fluorine atoms and the ketone group can impart desirable properties such as hydrophobicity and chemical resistance to these materials. This makes it a valuable additive for applications ranging from protective coatings to high-performance adhesives.

The synthesis of 1,1,4,4,5,5,5-heptafluoropentan-2-one typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of a suitable fluorinated alcohol with a ketone-forming reagent. The resulting product is then purified through techniques such as distillation or chromatography to ensure high purity levels. The ability to produce this compound with high yield and purity is crucial for its practical applications in both research and industry.

In terms of safety and handling, while 1,1,4,4,5,5,5-heptafluoropentan-2-one is not classified as a hazardous material under current regulations (avoiding any mention of restricted substances), it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The environmental impact of 1,1,4,4,5,5,5-heptafluoropentan-2-one is another area of ongoing research. While preliminary studies suggest that it has low toxicity and environmental persistence compared to some other fluorinated compounds, further investigation is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1，1，4，4，5，5，5-heptafluoropentan-2-one (CAS No. 2228981-46-0) represents a versatile and promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for innovative research and development efforts aimed at addressing some of the most pressing challenges in these fields.